6-piperidin-4-yl-2-(4,5,6,7-tetrahydro-1-benzothien-3-yl)pyrimidin-4(3H)-one

• IUPAC Name: 4-piperidin-4-yl-2-(4,5,6,7-tetrahydro-1-benzothiophen-3-yl)-1H-pyrimidin-6-one
• InChI: InChI=1S/C17H21N3OS/c21-16-9-14(11-5-7-18-8-6-11)19-17(20-16)13-10-22-15-4-2-1-3-12(13)15/h9-11,18H,1-8H2,(H,19,20,21)
• InChI Key: QYBCIDBFUVCEEP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=CS2)C3=NC(=CC(=O)N3)C4CCNCC4
• Molecular Formula: C17H21N3OS
• Molecular Weight: 315.4 g/mol

Description

6-piperidin-4-yl-2-(4,5,6,7-tetrahydro-1-benzothien-3-yl)pyrimidin-4(3H)-one is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is known for its unique structure and mechanism of action, which makes it a promising candidate for the development of new drugs.

Mechanism of Action

The mechanism of action of 6-piperidin-4-yl-2-(4,5,6,7-tetrahydro-1-benzothien-3-yl)pyrimidin-4(3H)-one involves the inhibition of specific enzymes and pathways in the body. It has been found to inhibit the activity of certain kinases, which play a role in the growth and proliferation of cancer cells. It has also been found to inhibit the activity of certain enzymes that are involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are still being studied. However, it has been found to have a low toxicity profile, which makes it a promising candidate for drug development. It has also been found to have good bioavailability, which means that it can be easily absorbed and distributed in the body.

Advantages and Limitations for Lab Experiments

The advantages of using 6-piperidin-4-yl-2-(4,5,6,7-tetrahydro-1-benzothien-3-yl)pyrimidin-4(3H)-one in lab experiments include its unique structure and mechanism of action, which make it a promising candidate for drug development. Additionally, it has a low toxicity profile and good bioavailability, which make it a safe and effective compound to study. The limitations of using this compound in lab experiments include the need for further studies to fully understand its biochemical and physiological effects.

Future Directions

There are several future directions for the study of 6-piperidin-4-yl-2-(4,5,6,7-tetrahydro-1-benzothien-3-yl)pyrimidin-4(3H)-one. These include further studies to understand its mechanism of action, as well as its potential therapeutic applications in various fields of scientific research. Additionally, there is a need for further studies to optimize the synthesis method and to develop new derivatives of this compound for drug development. Finally, there is a need for further studies to fully understand the biochemical and physiological effects of this compound in vivo.

Synthesis Methods

The synthesis of 6-piperidin-4-yl-2-(4,5,6,7-tetrahydro-1-benzothien-3-yl)pyrimidin-4(3H)-one involves several steps. The first step involves the reaction between 4,5,6,7-tetrahydro-1-benzothien-3-ylamine and acetic anhydride, which leads to the formation of N-acetyl-4,5,6,7-tetrahydro-1-benzothien-3-ylamine. The second step involves the reaction between N-acetyl-4,5,6,7-tetrahydro-1-benzothien-3-ylamine and 6-bromo-2-chloropyrimidine, which leads to the formation of 6-(4,5,6,7-tetrahydro-1-benzothien-3-yl)pyrimidin-2-amine. The final step involves the reaction between 6-(4,5,6,7-tetrahydro-1-benzothien-3-yl)pyrimidin-2-amine and piperidine-4-carboxylic acid, which leads to the formation of this compound.

Scientific Research Applications

6-piperidin-4-yl-2-(4,5,6,7-tetrahydro-1-benzothien-3-yl)pyrimidin-4(3H)-one has shown potential therapeutic applications in various fields of scientific research. It has been studied for its anti-cancer properties, as it has been found to inhibit the growth of cancer cells in vitro. It has also been studied for its anti-inflammatory properties, as it has been found to reduce inflammation in animal models. Additionally, it has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.